![molecular formula C20H16N2O4 B2913738 N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide CAS No. 922029-47-8](/img/structure/B2913738.png)
N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The compound’s molecular formula is C₂₂H₁₇NO₃I , with an average mass of approximately 484.3 Da . The iodobenzamide group contributes to its molecular weight. The three-dimensional arrangement of atoms within the dibenzo[b,f][1,4]oxazepin-2-yl core significantly influences its biological activity.
Scientific Research Applications
Serotonin Receptor Antagonism
- A study explored the synthesis and structure-activity relationships of compounds including the dibenzo[b,f][1,4]oxazepin-2-yl moiety, revealing potent serotonin-3 (5-HT3) receptor antagonistic activity. This suggests potential applications in modulating serotonin receptors for therapeutic purposes (Harada et al., 1995).
Enzymatic Hydrolysis in Carbamazepine Metabolism
- Research on carbamazepine, a drug structurally similar to the given compound, showed that its 10,11-oxide intermediate is resistant to enzymatic hydrolysis in animal models, indicating a unique metabolic pathway. This could inform studies on similar compounds (Bellucci et al., 1987).
Catalytic Enantioselective Reactions
- Another study demonstrated the use of dibenzo[b,f][1,4]oxazepines in catalytic enantioselective aza-Reformatsky reactions. This highlights its potential in synthesizing chiral compounds, which is crucial in pharmaceutical development (Munck et al., 2017).
Antiallergic Properties
- A series of furan-3-carboxamides, related to the compound , demonstrated potent antiallergic activity. This suggests a potential application in developing new antiallergic drugs (Georgiev et al., 1987).
Brain-to-Plasma Partition in Epilepsy
- The brain-to-plasma partition of a related compound was studied in epilepsy patients, indicating its relevance in understanding drug transport in neurological disorders (Marchi et al., 2005).
Antibacterial and Antioxidant Activities
- Certain furan-2-carboxamide derivatives exhibited significant antibacterial, antiurease, and antioxidant activities, suggesting potential applications in combating bacterial infections and oxidative stress (Sokmen et al., 2014).
Future Directions
properties
IUPAC Name |
N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4/c1-2-22-15-6-3-4-7-17(15)26-16-10-9-13(12-14(16)20(22)24)21-19(23)18-8-5-11-25-18/h3-12H,2H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JREULWZLYBOELO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.